3-Bromopropyl methanesulfonate

• Molecular Formula: C4H9BrO3S
• Molecular Weight: 217.08 g/mol
• IUPAC Name: 3-bromopropyl methanesulfonate
• InChI: InChI=1S/C4H9BrO3S/c1-9(6,7)8-4-2-3-5/h2-4H2,1H3
• InChI Key: RZBUBNOTSHCHRT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCCBr

Description

3-Bromopropyl methanesulfonate is a methanesulfonate ester featuring a 3-bromopropyl group. Methanesulfonate esters are known for their stability and reactivity in nucleophilic substitution reactions, while bromopropyl groups contribute to alkylation and cross-coupling applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Bromopropyl Derivatives

(3-Bromopropyl)-Benzene (CAS 637-59-2)

• Structure : A benzene ring attached to a 3-bromopropyl chain.
• Applications : Used in synthesis of pharmaceuticals and agrochemicals, e.g., as intermediates in pyrimidine derivatives (e.g., compounds 7a–d in ) .
• Reactivity : The bromine atom facilitates nucleophilic substitution, enabling linkage to heterocycles like pyrimidines .

5-(3-Bromopropyl)-3-(4-R-phenyl)-1,2,4-oxadiazole (e.g., MC3465/MC3466)

• Structure : A 3-bromopropyl group attached to an oxadiazole core.
• Applications : Demonstrated as host-directed therapeutics (HDTs) for tuberculosis, targeting host macrophages .
• Key Feature : The bromopropyl group enhances membrane permeability and interaction with host targets .

Methanesulfonate Esters

Methyl Methanesulfonate (MMS, CAS Not Provided)

• Structure : A methyl group bonded to a methanesulfonate group.
• Toxicity Profile: Induces DNA damage via alkylation, activating p53 pathways at 200 μM (). Its potency is lower than etoposide but higher than quercetin in p53-normalized assays .
• Applications : Widely used in genetic toxicology studies to model DNA damage responses .

Lead Methanesulfonate (CAS Not Provided)

• Structure : A lead cation paired with methanesulfonate.
• Properties : Colorless liquid, corrosive to metals, and decomposes into toxic sulfur oxides upon heating .
• Toxicity : Causes respiratory irritation and central nervous system effects, highlighting the role of the cation in toxicity .

Sulfonate Derivatives

3-Hydroxypropane-3-Sulfonate

• Structure : A sulfonate group attached to a hydroxypropane chain.
• Differentiation : Distinguished from acetone bisulfite derivatives by its synthesis pathway (reaction with phosphorus pentachloride) and stability .

Data Table: Key Properties of Comparable Compounds

Compound	CAS Number	Molecular Formula	Key Properties/Applications	Toxicity/Regulatory Notes
(3-Bromopropyl)-Benzene	637-59-2	C₉H₁₁Br	Intermediate in heterocycle synthesis	Limited toxicity data
Methyl Methanesulfonate	-	C₂H₆O₃S	DNA alkylation, p53 activation at 200 μM	Genotoxic, used in toxicology studies
Lead Methanesulfonate	-	Pb(CH₃SO₃)₂	Corrosive, decomposes to SOₓ fumes	Acute CNS toxicity, respiratory irritant
5-(3-Bromopropyl)-oxadiazole	-	C₁₁H₁₀BrN₃O	Host-directed anti-TB agent	Targets host macrophages, low bacterial resistance risk

Research Findings and Mechanistic Insights

• Alkylation Potential: Bromopropyl derivatives like (3-bromopropyl)-benzene and 3-bromopropyl-oxadiazoles exhibit nucleophilic substitution reactivity, enabling covalent modifications in target molecules . Methanesulfonate esters (e.g., methyl methanesulfonate) alkylate DNA bases, triggering p53-mediated repair pathways .
• Toxicity Trends: Lead methanesulfonate’s toxicity is driven by its lead cation, whereas methyl methanesulfonate’s genotoxicity stems from its alkylating capacity. Bromopropyl groups may reduce acute toxicity compared to heavy metal-containing analogs .
• Synthetic Utility : Bromopropyl groups are versatile in constructing complex heterocycles, as shown in pyrimidine derivatives (69–71% yields) . Methanesulfonate esters are preferred for their stability in polar solvents .

Q & A

Basic Questions

Q. What are the recommended synthetic routes for preparing 3-bromopropyl methanesulfonate in laboratory settings?

• Methodology : The compound can be synthesized via nucleophilic substitution, where methanesulfonyl chloride reacts with 3-bromopropanol under controlled conditions (e.g., in anhydrous dichloromethane with a base like triethylamine to scavenge HCl). Reaction progress is monitored using thin-layer chromatography (TLC), and purification is achieved via flash chromatography or recrystallization .
• Key Considerations : Ensure anhydrous conditions to prevent hydrolysis of the methanesulfonate ester. Verify purity using $^1H$-NMR and GC-MS to confirm the absence of unreacted starting materials or byproducts .

Q. What analytical techniques are most reliable for characterizing 3-bromopropyl methanesulfonate?

• Methodology :

• Spectroscopy : $^1H$-NMR and $^{13}C$-NMR to confirm structural integrity (e.g., methylene protons adjacent to the sulfonate group typically resonate at δ 3.0–4.0 ppm).
• Chromatography : GC-MS or HPLC with UV detection (λ = 210–220 nm) for purity assessment.
• Elemental Analysis : To validate stoichiometry, particularly for bromine and sulfur content .
  • Validation : Cross-reference spectral data with literature or databases (e.g., PubChem) to confirm identity .

Q. What safety protocols are critical when handling 3-bromopropyl methanesulfonate?

• Guidelines :

• Use PPE (gloves, goggles, lab coat) and work in a fume hood due to potential mutagenicity, as inferred from analogs like ethyl methanesulfonate .
• Avoid exposure to moisture to prevent hydrolysis, which may release corrosive HBr or methanesulfonic acid.
• Store in airtight, light-resistant containers at 2–8°C to minimize degradation .

Advanced Research Questions

Q. How does the stability of 3-bromopropyl methanesulfonate vary under different pH and temperature conditions?

• Experimental Design :

• Hydrolysis Kinetics : Conduct accelerated stability studies by incubating the compound in buffers (pH 2–12) at 25°C, 40°C, and 60°C. Monitor degradation via HPLC or LC-MS to quantify residual ester and hydrolysis products (e.g., methanesulfonic acid and 3-bromopropanol).
• Data Analysis : Apply Arrhenius equations to predict shelf life under standard storage conditions.
  • Key Findings : Analogous methanesulfonate esters (e.g., methyl methanesulfonate) show increased hydrolysis rates under alkaline conditions and elevated temperatures, suggesting similar behavior for 3-bromopropyl derivatives .

Q. What mechanistic insights explain the reactivity of 3-bromopropyl methanesulfonate in nucleophilic substitution reactions?

• Methodology :

• Competitive Reactions : Compare reaction rates with nucleophiles (e.g., azide, iodide) in polar aprotic solvents (DMF, DMSO) to assess leaving-group efficacy.
• Computational Modeling : Use DFT calculations to evaluate the energy barrier for sulfonate-group departure versus bromide displacement.
  • Contradictions : Unlike simpler alkyl bromides, the methanesulfonate group may act as a better leaving group under certain conditions, complicating selectivity in multi-step syntheses .

Q. How can trace impurities (e.g., residual methanesulfonyl chloride) be quantified in 3-bromopropyl methanesulfonate batches?

• Analytical Approach :

• Derivatization GC : Derivatize impurities with fluorescent tags (e.g., dansyl chloride) for enhanced detection limits (≤1 ppm).
• LC-MS/MS : Employ multiple reaction monitoring (MRM) for targeted impurity identification, using reference standards for calibration .
  • Validation : Spike-and-recovery experiments to ensure method accuracy and precision, particularly for genotoxic impurities .

Q. What are the challenges in using 3-bromopropyl methanesulfonate as a crosslinking agent in polymer chemistry?

• Experimental Challenges :

• Side Reactions : Competing hydrolysis or elimination (e.g., forming allyl sulfonates) can reduce crosslinking efficiency.
• Optimization : Screen solvents (e.g., THF vs. toluene) and initiators (e.g., AIBN) to balance reactivity and stability.
  • Advanced Characterization : Use GPC and $^1H$-NMR to assess polymer branching and confirm incorporation of the crosslinker .

Data Contradictions and Resolution

• Issue : Discrepancies in hydrolysis rates reported for methanesulfonate esters under acidic vs. basic conditions.

  • Resolution : Contextualize data by considering solvent effects (e.g., protic vs. aprotic) and steric hindrance from the 3-bromopropyl group, which may slow nucleophilic attack compared to smaller esters .

• Issue : Conflicting recommendations for storage conditions (ambient vs. refrigerated).

  • Resolution : Conduct long-term stability studies under ICH guidelines (25°C/60% RH) to establish evidence-based storage protocols .